Cas no 123277-33-8 (Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester)

Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester structure
123277-33-8 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
CAS No:123277-33-8
MF:C24H24ClN3O5S2
MW:534.047462463379
CID:178011
PubChem ID:3078945
Update Time:2025-04-19

Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
    • [6-chloro-2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)thieno[2,3-e]thiazin-4-yl] adamantane-1-carboxylate
    • Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2
    • DTXSID60153925
    • Tricyclo(3.3.1.1(sup 3,7))decane-1-carboxylic acid, 6-chloro-2-methyl-3-((2-pyridinylamino)carbonyl)-2H-thieno(2,3-e)-1,2-thiazin-4-yl ester, S,S-dioxide
    • 123277-33-8
    • Inchi: 1S/C24H24ClN3O5S2/c1-28-19(22(29)27-18-4-2-3-5-26-18)20(21-16(35(28,31)32)9-17(25)34-21)33-23(30)24-10-13-6-14(11-24)8-15(7-13)12-24/h2-5,9,13-15H,6-8,10-12H2,1H3,(H,26,27,29)
    • InChI Key: AWDLXVOASZJACC-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C(=C(C(NC3C=CC=CN=3)=O)N(C)S2(=O)=O)OC(C23CC4CC(CC(C4)C2)C3)=O)S1

Computed Properties

  • Exact Mass: 533.08482
  • Monoisotopic Mass: 533.08459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.56
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.697
  • PSA: 105.67
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